Cas no 1060811-85-9 (1-1-(2-chloropyridin-4-yl)cyclopropylmethanamine)

• Product Name: 1-1-(2-chloropyridin-4-yl)cyclopropylmethanamine
• CAS No: 1060811-85-9
• MF: C₉H₁₁ClN₂
• MW: 182.650040864944
• MDL: MFCD13188892
• CID: 2624089
• PubChem ID: 72212008
• Update Time: 2025-06-26

1-1-(2-chloropyridin-4-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-1-(2-chloropyridin-4-yl)cyclopropylmethanamine
• 1060811-85-9
• AB67335
• (1-(2-CHLOROPYRIDIN-4-YL)CYCLOPROPYL)METHANAMINE
• EN300-1963957

• MDL： MFCD13188892
• Inchi： 1S/C9H11ClN2/c10-8-5-7(1-4-12-8)9(6-11)2-3-9/h1,4-5H,2-3,6,11H2
• InChI Key： VEMYVDUXLJYXIH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C1(CN)CC1

Computed Properties

• Exact Mass: 182.0610761Da
• Monoisotopic Mass: 182.0610761Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-1-(2-chloropyridin-4-yl)cyclopropylmethanamine

Comprehensive Overview of 1-1-(2-chloropyridin-4-yl)cyclopropylmethanamine (CAS No. 1060811-85-9)

1-1-(2-chloropyridin-4-yl)cyclopropylmethanamine (CAS No. 1060811-85-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyclopropylmethanamine core linked to a 2-chloropyridin-4-yl group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets.

The compound's CAS No. 1060811-85-9 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry. Recent trends indicate growing interest in heterocyclic compounds like this one, as they often exhibit enhanced bioavailability and target specificity. Users often query its synthetic routes, physicochemical properties, and safety data, underscoring the need for detailed technical profiles.

From a structural perspective, the 2-chloropyridin-4-yl moiety contributes to the compound's electronic properties, which are critical for interactions with enzymes or receptors. Meanwhile, the cyclopropylmethanamine segment introduces steric constraints that can improve metabolic stability—a hot topic in medicinal chemistry. These features align with current industry demands for fragment-based drug design and scaffold hopping strategies.

Analytical studies of 1-1-(2-chloropyridin-4-yl)cyclopropylmethanamine typically focus on its NMR spectra, HPLC purity, and solubility profiles, which are frequently requested by synthetic chemists. The compound's stability under various pH conditions is another area of investigation, especially for formulation scientists exploring its use in prodrug development.

In agrochemical contexts, derivatives of this compound show promise as plant growth regulators or pest control agents, addressing global concerns about sustainable agriculture. Searches for eco-friendly crop protection solutions often lead to discussions about such advanced intermediates, highlighting their dual utility in life sciences.

Regulatory compliance is another key search theme associated with CAS No. 1060811-85-9. While not classified as hazardous under major chemical inventories, proper handling protocols and storage conditions are still emphasized in safety documentation—a detail highly valued by EHS (Environment, Health, and Safety) professionals.

The commercial availability of 1-1-(2-chloropyridin-4-yl)cyclopropylmethanamine through specialty chemical suppliers has expanded its accessibility for research. Procurement-related searches often include terms like bulk synthesis, custom purity grades, and GMP-compliant production, reflecting diverse application needs across academia and industry.

Future research directions may explore its incorporation into metal-organic frameworks (MOFs) or catalysis systems, given the compound's versatile reactivity. Such innovations could position it as a cornerstone in emerging green chemistry initiatives, another trending search topic among environmental scientists.

In summary, 1-1-(2-chloropyridin-4-yl)cyclopropylmethanamine represents a compelling case study in functionalized heterocycles. Its intersection with drug discovery, agrochemical innovation, and material science ensures continued relevance in scientific literature and patent filings worldwide.